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Compound of Interest

Compound Name: Boc-DL-Phg-OH

Cat. No.: B2609403

Essential Safety and Handling Guide for Boc-DL-
Phg-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Boc-DL-Phg-OH (CAS No: 3601-66-9). Adherence to these
guidelines is critical for ensuring laboratory safety and procedural accuracy.

Chemical Safety and Hazard Information

Boc-DL-Phg-OH, also known as N-Boc-DL-phenylglycine, is a solid, N-Boc protected amino
acid derivative commonly used in peptide synthesis and pharmaceutical research. While some
suppliers classify this chemical as non-hazardous under OSHA 2012 standards, others indicate
potential hazards.[1][2] The European Chemicals Agency (ECHA) and other suppliers have
classified it with the following hazard statements: H315 (Causes skin irritation), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation).[3] Due to this conflicting
information, it is imperative to handle this compound with appropriate caution, assuming it to be
hazardous.
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Property Value Source
Chemical Formula C13H17NOa

Molecular Weight 251.28 g/mol

Physical Form White to off-white solid/powder

Melting Point 83-107 °C

2-8°C, sealed in a dry
Storage Temperature ]
environment

Hazard Statements H302, H315, H319, H335
Precautionary Statements P261, P305+P351+P338
Acute Toxicity (LD50) No data available

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
minimum required PPE for handling Boc-DL-Phg-OH includes:

o Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or
NIOSH (US) standards. A face shield should be worn in addition to goggles whenever there
Is a significant splash hazard.

e Hand Protection: Chemical-resistant nitrile gloves are required. Gloves must be inspected
before use and changed immediately if contaminated.

o Body Protection: A standard laboratory coat must be worn and kept buttoned to protect
clothing and skin.

o Respiratory Protection: Due to the powdered nature of the compound and the potential for
respiratory irritation (H335), work should be conducted in a well-ventilated area, preferably
within a chemical fume hood. If dust is generated, a NIOSH-approved N95 respirator or
higher is necessary.

» Footwear: Closed-toe shoes that fully cover the foot are mandatory in the laboratory.
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Operational Plan: Safe Handling and First Aid

Engineering Controls:

o Always handle Boc-DL-Phg-OH in a certified chemical fume hood to minimize inhalation
exposure.

» Use process enclosures or local exhaust ventilation for any procedures that may generate
dust.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Weigh the chemical in a fume hood or a ventilated balance enclosure.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

First Aid Measures:

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing.
Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water afterward. Seek medical attention.
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Experimental Protocol: Peptide Coupling

This protocol provides a general methodology for a standard peptide coupling reaction using
Boc-DL-Phg-OH. Reagent quantities are representative and should be adjusted based on the
specific reaction scale.

Materials:

e Boc-DL-Phg-OH

e Amino acid ester hydrochloride (e.g., H-Ala-OMe-HCI)

e Coupling Reagent: Dicyclohexylcarbodiimide (DCC) or HBTU

» Additive: 1-Hydroxybenzotriazole (HOBY)

o Base: Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

o Anhydrous solvents: Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure (DCC/HOBt Method):

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve Boc-DL-Phg-OH (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM or DMF.

o Addition of Amine: Add the amino acid ester hydrochloride (1.0 eq) and a tertiary base such
as NMM or DIPEA (1.0-1.2 eq) to the solution.

e Cooling: Cool the reaction mixture to 0°C in an ice bath.

e Coupling: Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the reaction mixture
while stirring.

¢ Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

e Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC).
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o Work-up: Once the reaction is complete, filter off the precipitated dicyclohexylurea (DCU)
byproduct. Wash the filtrate with an acidic solution (e.g., 1M HCI), a basic solution (e.g.,
saturated NaHCOs), and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and
concentrate under reduced pressure. Purify the crude product by silica gel column
chromatography.

Disposal Plan

All chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations.

Waste ldentification and Segregation:
« |dentify waste containing Boc-DL-Phg-OH as a non-halogenated solid organic waste.

e This waste stream must be segregated from aqueous, halogenated, and inorganic waste
streams.

Containerization and Labeling:
o Use a dedicated, clearly labeled, and sealable container for solid chemical waste.

e The label must include the full chemical name, "Boc-DL-Phg-OH," and appropriate hazard
warnings (e.g., "Irritant™).

o Contaminated lab supplies (e.g., gloves, weighing paper, paper towels) should be double-
bagged, labeled as hazardous waste, and disposed of in the solid chemical waste container.

Disposal Procedure:

» Store the sealed waste container in a designated hazardous waste storage area, away from
incompatible materials.

» Do not dispose of this chemical down the drain or in the regular trash.
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e Arrange for pickup and disposal by a licensed chemical waste management company.
Consult your institution's Environmental Health and Safety (EHS) department for specific
procedures.

Diagrams
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Safe Handling Workflow for Boc-DL-Phg-OH
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Caption: Workflow for safely handling Boc-DL-Phg-OH from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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